3-[(3-Ethylphenoxy)methyl]aniline

• CAS No.: 780707-02-0
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 3-[(3-ethylphenoxy)methyl]aniline
• InChI: InChI=1S/C15H17NO/c1-2-12-5-4-8-15(10-12)17-11-13-6-3-7-14(16)9-13/h3-10H,2,11,16H2,1H3
• InChI Key: ZJIRVAPNMXFOBE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC2=CC(=CC=C2)N

Description

3-[(3-Ethylphenoxy)methyl]aniline is an aromatic amine characterized by an aniline core substituted at the 3-position with a (3-ethylphenoxy)methyl group. This structure combines an electron-donating ethylphenoxy moiety linked via a methylene bridge, which influences its electronic and steric properties.

Biological Activity

3-[(3-Ethylphenoxy)methyl]aniline is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The compound features an aniline core substituted with a 3-ethylphenoxy group, which enhances its lipophilicity and bioavailability. The structural formula can be represented as follows:

$$\text{C}_{16}\text{H}_{19}\text{N}\quad \text{ Molecular Weight 241 34 g mol }$$

The biological activity of 3-[(3-Ethylphenoxy)methyl]aniline is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The ethylphenoxy moiety is believed to enhance the compound's binding affinity to lipid membranes and intracellular targets, facilitating its bioactivity.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It can modulate receptor activity, influencing neurotransmitter systems.

Biological Activity Overview

The following table summarizes the biological activities reported for 3-[(3-Ethylphenoxy)methyl]aniline:

Activity	Description	Reference
Antidepressant Effects	Exhibits significant inhibition of biogenic amine reuptake in animal models.
Anticonvulsant Properties	Demonstrates efficacy in pentyleneetrazole antagonism tests for seizure control.
Insecticidal Activity	Selectively activates glutamate-gated chloride channels in invertebrates.

Case Studies

• Antidepressant Efficacy :
  A study evaluated the compound's effects on serotonin and norepinephrine pathways, revealing comparable efficacy to established antidepressants like viloxazine. The research utilized the reserpine interaction test in animal models, demonstrating significant antidepressant-like effects.
• Anticonvulsant Activity :
  In another investigation, 3-[(3-Ethylphenoxy)methyl]aniline was assessed for its anticonvulsant properties through various neurochemical pathways. Results indicated that it effectively reduced seizure activity in tested models.

Research Findings

Recent studies have highlighted the following findings regarding the biological activity of 3-[(3-Ethylphenoxy)methyl]aniline:

• Neurotransmitter Interaction : The compound has shown promise in modulating levels of serotonin and norepinephrine, which are critical in mood regulation.
• Potential as a Lead Compound : Its unique structure positions it as a candidate for developing novel therapeutic agents aimed at treating mood disorders and epilepsy.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues and their substituent-driven properties are compared below:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Effects	Reference
3-[(Phenylsulfonyl)methyl]aniline	Phenylsulfonylmethyl	293.75 (HCl salt)	Electron-withdrawing sulfonyl group reduces basicity; synthesized via reductive amination (91% yield)
3-[(tert-Butylsulfanyl)methyl]aniline	tert-Butylsulfanylmethyl	225.36	Thioether group enhances lipophilicity; moderate H-bond acceptor capacity (LogD ~2.5)
N-[(2-Chloro-1,3-thiazol-5-yl)methyl]-3-(trifluoromethoxy)aniline	Trifluoromethoxy, thiazolylmethyl	337.75	Strong electron-withdrawing CF₃O group decreases basicity; used in medicinal chemistry
3-Methyl-4-(2-methylphenoxy)aniline	2-Methylphenoxy, 3-methyl	213.28	Steric hindrance from methyl groups may limit reactivity; meta-substitution pattern
3-chloro-4-[(3-chlorophenyl)methoxy]aniline	Dichlorinated benzyloxy	268.14	Electron-withdrawing Cl atoms reduce electron density; potential halogen bonding
3-[(Cyclohexanesulfonyl)methyl]aniline	Cyclohexanesulfonylmethyl	253.36	Bulky sulfonyl group increases steric bulk; lower solubility in polar solvents

Key Observations :

• Electronic Effects: Electron-donating groups (e.g., ethylphenoxy) increase the aniline's basicity and reactivity in electrophilic substitution, whereas electron-withdrawing groups (e.g., sulfonyl, CF₃O) diminish these properties .
• Steric Effects : Bulky substituents (e.g., cyclohexanesulfonyl) hinder molecular flexibility and may reduce binding efficiency in biological systems .

Physical and Chemical Properties

• Solubility: Ethylphenoxy derivatives likely exhibit moderate solubility in organic solvents (e.g., ethanol, THF) due to aromatic and alkyl groups .
• Density : Related compounds (e.g., 4-((4-Methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline) have densities ~1.2 g/cm³, suggesting similar compact structures for the target compound .